Cas no 1440512-66-2 (6-Fluoro-5-isopropoxypyridin-3-ol)

• Product Name: 6-Fluoro-5-isopropoxypyridin-3-ol
• CAS No: 1440512-66-2
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 3045772
• Update Time: 2025-06-26

6-Fluoro-5-isopropoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-isopropoxypyridin-3-ol
• 6-fluoro-5-propan-2-yloxypyridin-3-ol
• 3-Pyridinol, 6-fluoro-5-(1-methylethoxy)-

• Inchi： 1S/C8H10FNO2/c1-5(2)12-7-3-6(11)4-10-8(7)9/h3-5,11H,1-2H3
• InChI Key： NKKFMPJUJXMLOX-UHFFFAOYSA-N
• SMILES： C1=NC(F)=C(OC(C)C)C=C1O

Additional information on 6-Fluoro-5-isopropoxypyridin-3-ol

Introduction to 6-Fluoro-5-isopropoxypyridin-3-ol (CAS No. 1440512-66-2)

6-Fluoro-5-isopropoxypyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1440512-66-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyridine derivative features a fluorine atom and an isopropoxy group, which contribute to its unique chemical properties and biological activities. The compound has garnered attention due to its potential applications in the development of novel therapeutic agents, particularly in the treatment of various diseases.

The structural attributes of 6-Fluoro-5-isopropoxypyridin-3-ol make it a versatile intermediate in synthetic chemistry. The presence of a fluorine atom enhances the metabolic stability and binding affinity of the molecule, while the isopropoxy group provides additional functionalization possibilities. These features have made it a valuable building block in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine substitution can significantly modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorinated pyridines have been shown to improve oral bioavailability and reduce metabolic degradation, making them highly desirable in drug design.

6-Fluoro-5-isopropoxypyridin-3-ol has been explored in several preclinical studies as a key intermediate in the synthesis of kinase inhibitors. Kinase enzymes play a crucial role in cellular signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The fluorine atom in this compound enhances its interactions with the active sites of kinases, leading to potent inhibitory effects. Preliminary findings suggest that derivatives of 6-Fluoro-5-isopropoxypyridin-3-ol exhibit promising activity against various kinases, including those involved in tumor growth and progression.

The isopropoxy group in 6-Fluoro-5-isopropoxypyridin-3-ol also contributes to its biological activity by influencing its solubility and cell membrane permeability. This feature is particularly important for drug candidates that need to cross biological barriers efficiently. Additionally, the isopropoxy group provides a site for further chemical modification, allowing for the development of structurally diverse analogs with enhanced therapeutic profiles.

Recent advancements in computational chemistry have further highlighted the potential of 6-Fluoro-5-isopropoxypyridin-3-ol as a lead compound. Molecular docking studies have shown that this compound can effectively bind to target proteins with high affinity. These studies have provided valuable insights into the structural requirements for optimal binding, guiding the design of more potent and selective drug candidates.

The synthesis of 6-Fluoro-5-isopropoxypyridin-3-ol involves multi-step organic reactions, often requiring specialized techniques such as fluorination and etherification. The development of efficient synthetic routes has been a focus of research efforts, aiming to improve yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied to these synthetic processes, ensuring sustainability in pharmaceutical manufacturing.

In conclusion, 6-Fluoro-5-isopropoxypyridin-3-ol (CAS No. 1440512-66-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery.